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Compound of Interest

Compound Name: WAY-604440

Cat. No.: B15552033 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
WAY-604440 is a small molecule with emerging interest in the scientific community. This

technical guide serves as a comprehensive resource on its core characteristics, potential

therapeutic applications, and the experimental landscape surrounding it. As research into this

compound is ongoing, this document aims to provide a detailed overview of the currently

available public data.

Chemical and Physical Properties
A foundational understanding of a compound begins with its chemical identity. WAY-604440 is

an organic molecule with the chemical formula C₁₆H₁₃ClN₄OS. The table below summarizes its

key identifiers and physical properties.
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Property Value

Molecular Formula C₁₆H₁₃ClN₄OS

Molecular Weight 344.82 g/mol

CAS Number 501113-03-7

Appearance Solid

SMILES
CN1C(SCC(C2=CC=C(Cl)C=C2)=O)=NN=C1C

3=CC=NC=C3

Solubility Soluble in DMSO

Potential Therapeutic Applications and Mechanism
of Action
Publicly available information regarding the specific therapeutic applications and the precise

mechanism of action of WAY-604440 is limited at the time of this report. The prefix "WAY"

suggests that the compound may have originated from the research and development pipeline

of Wyeth, now a part of Pfizer. Such compounds are often investigated for a range of

therapeutic areas. The classification of WAY-604440 as a "drug derivative" by chemical

suppliers indicates its development for potential pharmacological use.

Due to the scarcity of published studies explicitly naming WAY-604440, a definitive account of

its biological targets and signaling pathway interactions cannot be provided. Further research

and disclosure from the originating laboratories are required to elucidate its therapeutic

potential.

Experimental Protocols
Detailed experimental protocols involving WAY-604440 are not yet widely published in peer-

reviewed literature. However, based on standard preclinical drug discovery workflows,

investigations would likely include a series of in vitro and in vivo studies.

Illustrative In Vitro Experimental Workflow
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The following diagram illustrates a general workflow for the initial in vitro assessment of a novel

compound like WAY-604440. This process is designed to determine the compound's biological

activity and preliminary safety profile at the cellular level.
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A generalized workflow for in vitro compound characterization.

Conceptual Signaling Pathway Analysis
To understand the mechanism of action of a compound, it is crucial to identify the signaling

pathways it modulates. The following diagram depicts a hypothetical signaling cascade that

could be investigated for its interaction with WAY-604440, based on common drug targets.
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A hypothetical signaling pathway potentially modulated by WAY-604440.
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Conclusion
WAY-604440 represents a molecule with potential for therapeutic development, yet it remains

largely uncharacterized in the public domain. The information available from chemical suppliers

provides a starting point for researchers interested in exploring its properties. The elucidation of

its biological target, mechanism of action, and potential therapeutic applications awaits further

investigation and publication of preclinical and clinical studies. This guide will be updated as

more information becomes publicly available.

To cite this document: BenchChem. [Unraveling WAY-604440: An Inquiry into a Potential
Therapeutic Agent]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15552033#way-604440-potential-therapeutic-
applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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